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Compound of Interest

Compound Name: IITRO8367

Cat. No.: B12362312

This document provides comprehensive guidance on the proper disposal procedures for the
small molecule efflux pump inhibitor, ITR08367, also known as bis(4-methylbenzyl) disulfide.
The information is intended for researchers, scientists, and drug development professionals to
ensure safe handling and disposal in a laboratory setting.

Disclaimer: No specific Safety Data Sheet (SDS) for ITR08367 is publicly available. The
following procedures are based on safety data for structurally similar disulfide compounds and
general principles of chemical waste management. It is imperative to consult with your
institution's Environmental Health and Safety (EHS) department for compliance with local,
state, and federal regulations.

Hazard and Safety Information

Based on data for analogous compounds such as Disulfide, bis(4-methylphenyl), ITR08367 is
presumed to present certain hazards. Personal protective equipment (PPE) should be worn at
all times when handling this compound.
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Hazard Classification Description Recommended PPE

) o May cause skin irritation upon o
Skin Irritation Nitrile gloves, lab coat.
contact.[1]

o May cause serious eye
Eye Irritation T Safety glasses or goggles.
irritation.[1]

May cause respiratory tract Use in a well-ventilated area or

Respiratory Irritation o
irritation if inhaled.[1] fume hood.

Experimental Protocol: Waste Disposal

The primary method for the disposal of ITR08367, like many organic chemical wastes, is
through an approved hazardous waste disposal program, which typically involves incineration

by a licensed facility.
Step-by-Step Disposal Procedure:
o Waste Segregation:

o Do not mix IITR08367 waste with other waste streams unless explicitly permitted by your
EHS department.

o Segregate solid waste (e.g., contaminated gloves, weighing paper) from liquid waste (e.g.,
solutions containing ITR08367).

e Waste Container:
o Use a designated, properly labeled, and sealable hazardous waste container.
o The container must be made of a material compatible with organic compounds.

o The label should clearly state "Hazardous Waste," the full chemical name "bis(4-
methylbenzyl) disulfide (IITR08367)," and the associated hazards (e.g., "Irritant™).

e Waste Collection:
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o For solid waste, place all contaminated materials directly into the designated solid waste
container.

o For liquid waste, pour solutions into the designated liquid waste container, avoiding
splashes. Use a funnel if necessary.

o Do not overfill the container; leave adequate headspace (at least 10%) to allow for
expansion.

e Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure waste
accumulation area.

o Keep the container away from heat, sparks, and open flames.
» Disposal Request:

o Arrange for pickup and disposal through your institution's EHS department or a certified
hazardous waste disposal contractor. Follow their specific procedures for waste manifest
and pickup scheduling.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of ITR08367 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare

Email: info@benchchem.com or Request Qu

earth carbides and specific isotopiclabeling.

ote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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